1-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazine hydrochloride

• IUPAC Name: 2-(4-methoxyphenyl)-4-(piperazin-1-ylmethyl)-1,3-thiazole;hydrochloride
• InChI: InChI=1S/C15H19N3OS.ClH/c1-19-14-4-2-12(3-5-14)15-17-13(11-20-15)10-18-8-6-16-7-9-18;/h2-5,11,16H,6-10H2,1H3;1H
• InChI Key: GPQYLPSRVCQABZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CN3CCNCC3.Cl
• Molecular Formula: C15H20ClN3OS
• Molecular Weight: 325.9 g/mol

Description

1-{[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]methyl}piperazine hydrochloride, also known as MTMZP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTMZP is a thiazole derivative that has been synthesized using a unique method.

Scientific Research Applications

Microwave Assisted Synthesis of Hybrid Molecules

• Application : Synthesis of norfloxacin derivatives containing 1,3-thiazole or 1,3-thiazolidin moieties for potential antimicrobial activities. Menteşe et al., 2013.

Synthesis and Pharmacological Evaluation

• Application : Synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, including assessments of antidepressant and antianxiety activities. Kumar et al., 2017.

Anticancer Activity of 1,3-Thiazoles

• Application : Investigating the anticancer activity of polyfunctional substituted 1,3-thiazoles, with a focus on compounds with a piperazine substituent. Turov, 2020.

Synthesis and Biological Activity

• Application : Development of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives for in vitro antibacterial activity. Mhaske et al., 2014.

Synthesis of PPARpan Agonist

• Application : Efficient synthesis of a potent PPARpan agonist compound, highlighting a regioselective carbon-sulfur bond formation. Guo et al., 2006.

Studies on Pyrimidine Derivatives

• Application : Synthesis of various pyrimidine derivatives, focusing on reactions of B1 hydrochloride with different amines. Takamizawa et al., 1968.

Mechanism of Action

Target of Action

It is known that piperazine derivatives often interact with various receptors in the body, including serotonin and dopamine receptors .

Mode of Action

It is assumed to have a mixed mechanism of action, with serotonergic and dopamine antagonistic properties . This means it may bind to serotonin and dopamine receptors, blocking their activation and thereby altering neurotransmission.

Biochemical Pathways

Given its potential interaction with serotonin and dopamine receptors, it may influence pathways related to mood regulation, reward, and cognition .

Pharmacokinetics

It is known that piperazine derivatives are often well-absorbed and widely distributed in the body .

Result of Action

By interacting with serotonin and dopamine receptors, it may influence neuronal signaling and potentially alter mood, cognition, and reward processes .